Cas no 2228522-87-8 (1-(3-fluoropyridin-4-yl)ethane-1,2-diol)

• Product Name: 1-(3-fluoropyridin-4-yl)ethane-1,2-diol
• CAS No: 2228522-87-8
• MF: C₇H₈FNO₂
• MW: 157.142325401306
• CID: 6259340
• PubChem ID: 165687808
• Update Time: 2025-05-19

1-(3-fluoropyridin-4-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropyridin-4-yl)ethane-1,2-diol
• EN300-1817113
• 2228522-87-8

• Inchi： 1S/C7H8FNO2/c8-6-3-9-2-1-5(6)7(11)4-10/h1-3,7,10-11H,4H2
• InChI Key： OYBHBHAABKYQDN-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C(CO)O

Computed Properties

• Exact Mass: 157.05390666g/mol
• Monoisotopic Mass: 157.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 53.4Ų

Additional information on 1-(3-fluoropyridin-4-yl)ethane-1,2-diol

1-(3-Fluoropyridin-4-yl)ethane-1,2-diol: A Comprehensive Overview

1-(3-Fluoropyridin-4-yl)ethane-1,2-diol, also known by its CAS registry number 2228522-87-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a fluorine atom and a diol group. The presence of the fluorine atom introduces interesting electronic properties, making this compound a valuable tool in synthetic chemistry and material science.

The synthesis of 1-(3-fluoropyridin-4-yl)ethane-1,2-diol typically involves multi-step reactions, often starting from fluorinated pyridine precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the diol group. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-end applications.

In terms of applications, 1-(3-fluoropyridin-4-yl)ethane-1,2-diol has found extensive use in drug discovery programs. Its structure allows for easy functionalization, enabling the creation of diverse bioactive molecules. Recent studies have highlighted its potential as a scaffold for developing inhibitors targeting key enzymes involved in neurodegenerative diseases. For example, derivatives of this compound have shown promising activity against beta-secretase (BACE1), an enzyme implicated in Alzheimer's disease.

Beyond pharmaceuticals, this compound has also garnered attention in materials science. The diol group provides hydrophilic properties, making it suitable for applications in water-soluble polymers and surfactants. Researchers have explored its use as a building block for polyurethanes with enhanced mechanical properties. Additionally, its fluorinated pyridine ring contributes to thermal stability and UV resistance, making it an attractive candidate for advanced coatings and adhesives.

The study of 1-(3-fluoropyridin-4-yl)ethane-1,2-diol has also led to new insights into its electronic properties. Computational chemistry techniques have been employed to investigate its frontier molecular orbitals and reactivity patterns. These studies have revealed that the fluorine atom plays a crucial role in modulating the electronic environment of the molecule, influencing both its reactivity and spectroscopic properties.

In conclusion, 1-(3-fluoropyridin-4-yl)ethane-1,2-diol (CAS No: 2228522-87-8) is a multifaceted compound with wide-ranging applications across various disciplines. Its unique structure and tunable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.